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Cat. No.: B1346879

Get Quote

Introduction: Unveiling a Unique Fluorinated
Dinitrile
Octafluoroadiponitrile, a perfluorinated derivative of adiponitrile, stands as a compound of

significant interest in advanced materials science and synthetic chemistry.[1] Its formal

designation under the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature is 2,2,3,3,4,4,5,5-octafluorohexanedinitrile.[1][2] This compound is distinguished

by a six-carbon chain where all hydrogen atoms on the four central carbons have been

substituted by fluorine atoms, while retaining the terminal nitrile (-CN) groups.[1] This high

degree of fluorination imparts a unique electrochemical profile and exceptional chemical and

thermal stability, setting it apart from its non-fluorinated counterpart, adiponitrile.[1][2]

Registered under CAS Number 376-53-4, octafluoroadiponitrile possesses the molecular

formula C₆F₈N₂ and a molecular weight of 252.065 g/mol .[2][3] The strategic placement of

eight fluorine atoms on the internal carbon atoms of a hexanedinitrile structure results in a

molecule with distinct physicochemical properties and a wide range of potential applications.[2]

This guide aims to provide researchers, scientists, and drug development professionals with an
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in-depth understanding of octafluoroadiponitrile, covering its synthesis, properties,

applications, and safety considerations.

Molecular Structure and Physicochemical
Properties: The Impact of Fluorination
The molecular structure of octafluoroadiponitrile consists of a linear six-carbon backbone

with two terminal nitrile groups.[2] The internal carbon atoms (positions 2, 3, 4, and 5) are each

bonded to two fluorine atoms, resulting in a highly electronegative core.[1] This structural

arrangement significantly influences its physical and chemical properties when compared to

adiponitrile.

Comparative Physicochemical Data
Property Octafluoroadiponitrile Adiponitrile

Molecular Formula C₆F₈N₂ C₆H₈N₂

Molecular Weight 252.065 g/mol [2][3] 108.14 g/mol [2]

Boiling Point 132.3°C at 760 mmHg[1][2][3] 295°C at 760 Torr[1]

Density 1.594 g/cm³[1][2][3] 0.9676 g/cm³ at 20°C[1]

Flash Point 33.8°C[1][2][3] 163°C[1]

The replacement of hydrogen with highly electronegative fluorine atoms leads to several key

property differences:

Increased Chemical Stability: The strength of the carbon-fluorine bonds contributes to the

enhanced thermal and chemical stability of the molecule.[1]

Altered Intermolecular Forces: Despite its higher molecular weight, octafluoroadiponitrile
has a significantly lower boiling point than adiponitrile.[1] This is a characteristic of

perfluorinated compounds and is attributed to weaker intermolecular interactions.[1]

Reduced Nucleophilicity: The strong electron-withdrawing effect of the fluorine atoms

decreases the nucleophilicity of the nitrile groups.[1]
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Synthesis Methodologies: Pathways to a
Perfluorinated Intermediate
The synthesis of octafluoroadiponitrile can be achieved through several documented

methods, each with its own set of advantages and considerations.

Direct Fluorination of Adiponitrile
One approach involves the direct fluorination of adiponitrile. This method utilizes potent

fluorinating agents under carefully controlled conditions to systematically replace the hydrogen

atoms with fluorine.

Experimental Workflow: Direct Fluorination
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Caption: A generalized workflow for the synthesis of octafluoroadiponitrile via direct

fluorination.

Gas Phase Addition Reactions
A more sophisticated method involves gas-phase reactions. This process typically starts with

the reaction of perfluoroolefins with carbonyl fluoride to produce acyl fluorides. These
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intermediates are then converted to perfluorinated nitriles through subsequent amination

processes.[2]

Applications in Advanced Materials and
Technologies
The unique properties of octafluoroadiponitrile make it a valuable compound in various high-

technology sectors.

Lithium-Ion Battery Electrolytes: Research has highlighted its potential as a component in

electrolytes for lithium-ion batteries.[2] Its high electrochemical stability, wide liquid range,

and excellent conductivity could contribute to the development of safer, higher-performance

batteries.[2]

Refrigerants: With a low boiling point, high thermal stability, and non-flammability,

octafluoroadiponitrile is being investigated as a potential environmentally friendly

refrigerant with a low global warming potential (GWP).[2]

High-Performance Lubricants: Its low viscosity and excellent thermal stability make it a

candidate for lubricants designed to withstand extreme operating conditions found in high-

performance machinery.[2]

Intermediate in Chemical Synthesis: It serves as a crucial intermediate in the synthesis of

various other fluorinated compounds.[2]

Polymer Chemistry: The fluorinated structure of octafluoroadiponitrile makes it an

attractive monomer or additive for the development of novel polymers with enhanced thermal

stability and chemical resistance.[1][2] Research on fluorinated polyesters has shown

significantly better retention of mechanical properties after high-temperature aging compared

to their hydrocarbon analogs, a benefit that could potentially be conferred by incorporating

octafluoroadiponitrile into polymer structures.[1]

Safety, Handling, and Toxicology
Octafluoroadiponitrile is classified as a toxic and irritant compound.[2][4] It is crucial for

researchers and laboratory personnel to adhere to strict safety protocols when handling this
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chemical.

Hazard Identification and Precautionary Measures
Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[4] It is also reported to be a

poison by inhalation and moderately toxic by ingestion.[5][6]

Irritation: Causes skin irritation and serious eye irritation.[4] It may also cause respiratory

irritation.[4]

Flammability: It has a flash point of 33.8°C.[2][3]

Recommended Handling Procedures
Ventilation: Use only outdoors or in a well-ventilated area.[4][5]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[4][5]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,

or smoke when using this product.[4]

First Aid:

In case of inhalation: Remove the person to fresh air and keep them comfortable for

breathing.[4][7]

In case of skin contact: Wash with plenty of soap and water.[4][7]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4][7]

If swallowed: Immediately call a poison center or doctor.[4]

Storage: Store in a well-ventilated place and keep the container tightly closed.[7]

Decomposition: When heated to decomposition, it emits toxic fumes of fluorine, cyanide, and

nitrogen oxides.[5][6]
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Logical Flow of Safety Protocols
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Caption: A hierarchical approach to safely handling octafluoroadiponitrile in a laboratory

setting.

Conclusion: A Versatile Building Block for Future
Innovations
Octafluoroadiponitrile, or 2,2,3,3,4,4,5,5-octafluorohexanedinitrile, is a highly functionalized

molecule with a unique combination of properties derived from its perfluorinated structure. Its

exceptional stability and distinct reactivity make it a valuable intermediate and a key

component in the development of advanced materials. While its handling requires strict

adherence to safety protocols due to its toxicity and irritant nature, the potential applications in

energy storage, materials science, and specialty chemicals are substantial. Further research

into its synthetic routes and a more comprehensive characterization of its toxicological and

environmental impact will undoubtedly pave the way for its broader use in cutting-edge

technologies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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